N-(isochroman-3-ylmethyl)-N-methylbenzo[d]thiazole-6-carboxamide
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Overview
Description
“N-(isochroman-3-ylmethyl)-N-methylbenzo[d]thiazole-6-carboxamide” is a compound that contains a thiazole ring. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . They are members of the azole heterocycles that include imidazoles and oxazoles .
Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical and Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Antibacterial and Antifungal Activities
- A study involving similar compounds to N-(isochroman-3-ylmethyl)-N-methylbenzo[d]thiazole-6-carboxamide demonstrated notable antibacterial and antifungal properties. Thiochroman-4-one derivatives, closely related to the compound , showed effective inhibition against bacterial strains such as Xanthomonas oryzae pv. Oryzae and Xanthomonas axonopodis pv. Citri, as well as antifungal activity against Botrytis cinerea (Lu Yu et al., 2022).
Antimicrobial Activity
- Novel isochroman-triazoles and thiadiazole hybrids, which share structural similarities with the targeted compound, exhibited moderate to good antimicrobial activity against various bacterial strains. These findings highlight the potential of such compounds in developing new antimicrobial agents (A. Saeed & Amara Mumtaz, 2017).
Environmental Analysis
- Although not directly related to the compound's biological activity, a method involving dispersive liquid-liquid microextraction combined with high-performance liquid chromatography was developed for the determination of similar compounds in environmental samples. This demonstrates the relevance of such compounds in environmental monitoring and analysis (Qiuhua Wu et al., 2009).
Removal of Heavy Metals
- Research on compounds structurally related to this compound has shown potential in environmental applications, particularly in the removal of heavy metals from industrial wastes. This suggests a possible application of the compound in waste treatment and environmental remediation (Kiomars Zargoosh et al., 2015).
Future Directions
Thiazoles have been the subject of extensive research due to their diverse biological activities . Future research could focus on the synthesis and biological evaluation of “N-(isochroman-3-ylmethyl)-N-methylbenzo[d]thiazole-6-carboxamide” and its derivatives, given the promising biological activities of thiazole derivatives .
Mechanism of Action
Target of Action
The primary target of this compound is the c-Met kinase . c-Met is a protein kinase that plays a critical role in cellular growth, survival, and migration. It is often overexpressed in cancer cells, making it an attractive target for anticancer drugs .
Mode of Action
The compound interacts with c-Met kinase, inhibiting its activity . This inhibition disrupts the signaling pathways that promote cell growth and survival, leading to a decrease in the proliferation of cancer cells
Biochemical Pathways
The inhibition of c-Met kinase affects several downstream signaling pathways. These include the PI3K/AKT and MAPK pathways, which are involved in cell survival and proliferation . By disrupting these pathways, the compound can induce cell cycle arrest and apoptosis, leading to a reduction in tumor growth .
Pharmacokinetics
Thiazole derivatives, to which this compound belongs, are generally known for their good bioavailability
Result of Action
The compound’s action results in significant cytotoxic activity against various cancer cell lines . It has been shown to induce cell cycle arrest and apoptosis in cancer cells . This leads to a decrease in tumor growth and potentially to tumor regression .
Properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N-methyl-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-21(10-16-8-13-4-2-3-5-15(13)11-23-16)19(22)14-6-7-17-18(9-14)24-12-20-17/h2-7,9,12,16H,8,10-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCNYEMWKCHILSP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CC2=CC=CC=C2CO1)C(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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